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Compound Name: 3-Hydroxyhexanal

CAS No.: 96013-98-8

Cat. No.: B15910683

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Hydroxyhexanal (CAS No.

96013-98-8), a six-carbon hydroxyaldehyde. The document details its physicochemical

properties, outlines experimental protocols for its synthesis and purification, and presents

available spectroscopic data for its characterization. Furthermore, it explores the current

understanding of its biological activity and potential metabolic pathways, drawing comparisons

with structurally related compounds where direct data is limited. This guide is intended to serve

as a foundational resource for researchers and professionals engaged in chemical synthesis,

analytical chemistry, and drug development involving 3-Hydroxyhexanal.

Introduction
3-Hydroxyhexanal is an organic compound belonging to the class of hydroxyaldehydes. Its

structure comprises a six-carbon chain with a hydroxyl group at the third position and a terminal

aldehyde group.[1] This bifunctional nature imparts it with unique chemical reactivity, making it

a subject of interest in various fields, including synthetic chemistry, materials science, and as a
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potential signaling molecule in biological systems. This guide aims to consolidate the available

technical information on 3-Hydroxyhexanal to facilitate further research and application.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Hydroxyhexanal is presented in Table

1. These properties are crucial for its handling, storage, and application in experimental

settings.

Table 1: Physicochemical Properties of 3-Hydroxyhexanal

Property Value Reference

CAS Number 96013-98-8 [1]

Molecular Formula C₆H₁₂O₂ [1]

Molecular Weight 116.16 g/mol [1]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[2]

Boiling Point
188.00 to 189.00 °C @ 760.00

mm Hg (estimated)
[2]

Flash Point
162.00 °F (72.40 °C)

(estimated)
[2]

Solubility Soluble in water (estimated) [2]

logP (o/w) 0.296 (estimated) [2]

Vapor Pressure
0.164000 mmHg @ 25.00 °C

(estimated)
[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 3-Hydroxyhexanal are not

extensively reported in the literature. However, based on general principles of organic

synthesis for β-hydroxy aldehydes, a representative protocol can be outlined.
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Synthesis via Aldol Condensation
3-Hydroxyhexanal can be synthesized via a crossed aldol condensation between butanal and

propanal. In this reaction, the enolate of propanal acts as the nucleophile, attacking the

carbonyl carbon of butanal.

Reaction:

Experimental Workflow for Synthesis:

Preparation

Reaction Work-up

Prepare Butanal and Propanal in appropriate stoichiometry

Add Propanal to the base solution at low temperature (-78 °C) to form the enolateSelect an appropriate aprotic solvent (e.g., THF)

Prepare a solution of a suitable base (e.g., LDA in THF)

Slowly add Butanal to the enolate solution and stir for several hours Quench the reaction with a weak acid (e.g., saturated NH4Cl solution) Extract the product with an organic solvent (e.g., diethyl ether) Wash the organic layer with brine Dry the organic layer over anhydrous Na2SO4 Concentrate the solution under reduced pressure

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Hydroxyhexanal via aldol condensation.

Purification by Column Chromatography
The crude product obtained from the synthesis can be purified using column chromatography

on silica gel.

Protocol:

Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).
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Column Packing: Pour the slurry into a glass column and allow it to settle, ensuring an even

packing.

Sample Loading: Dissolve the crude 3-Hydroxyhexanal in a minimal amount of the eluent

and carefully load it onto the top of the silica gel bed.

Elution: Elute the column with a solvent system of increasing polarity, for example, a gradient

of ethyl acetate in hexane.

Fraction Collection: Collect fractions of the eluate in separate test tubes.

Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) to identify the

fractions containing the pure product.

Concentration: Combine the pure fractions and remove the solvent under reduced pressure

to obtain purified 3-Hydroxyhexanal.

Purification Workflow:
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Crude 3-Hydroxyhexanal

Dissolve in minimal eluent

Load onto Silica Gel Column

Elute with Hexane/Ethyl Acetate gradient

Collect Fractions

Analyze Fractions by TLC

Combine Pure Fractions

Concentrate under reduced pressure

Pure 3-Hydroxyhexanal

Click to download full resolution via product page

Caption: Workflow for the purification of 3-Hydroxyhexanal using column chromatography.
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Spectroscopic Data
While a complete set of spectroscopic data specifically for 3-Hydroxyhexanal is not readily

available in public databases, the expected spectral features can be predicted based on its

structure and data from analogous compounds.

Table 2: Predicted Spectroscopic Data for 3-Hydroxyhexanal

Technique Expected Features

¹H NMR

- Aldehydic proton (CHO) signal around δ 9.5-

9.8 ppm (triplet).- Proton on the carbon bearing

the hydroxyl group (CH-OH) around δ 3.5-4.0

ppm (multiplet).- Methylene protons adjacent to

the aldehyde (CH₂-CHO) around δ 2.4-2.6 ppm

(multiplet).- Methylene and methyl protons of the

propyl group at various upfield shifts.

¹³C NMR

- Carbonyl carbon (C=O) signal around δ 200-

205 ppm.- Carbon bearing the hydroxyl group

(C-OH) around δ 65-75 ppm.- Other aliphatic

carbons in the upfield region.

FTIR (cm⁻¹)

- Strong, broad O-H stretching vibration around

3200-3600 cm⁻¹.- Strong C=O stretching

vibration of the aldehyde around 1720-1740

cm⁻¹.- C-H stretching vibrations of the aldehyde

proton around 2720 and 2820 cm⁻¹.- C-H

stretching vibrations of the alkyl chain around

2850-2960 cm⁻¹.- C-O stretching vibration

around 1050-1150 cm⁻¹.

Mass Spec. (m/z)

- Molecular ion peak (M⁺) at 116.- Fragments

corresponding to the loss of water (M-18),

propyl radical (M-43), and other characteristic

fragmentations of aldehydes and alcohols.

Biological Activity and Metabolism

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#in-depth-technical-guide-3-hydroxyhexanal-cas-number-96013-98-8
https://www.benchchem.com/product/b15910683/docs?utm_src=pdf-body#in-depth-technical-guide-3-hydroxyhexanal-cas-number-96013-98-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15910683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological activity of 3-Hydroxyhexanal has not been extensively studied. However, as a

short-chain hydroxy aldehyde, it may share some characteristics with other reactive aldehydes

that are products of lipid peroxidation.[3]

Potential Biological Roles
Signaling Molecule: Short-chain aldehydes can act as signaling molecules in various cellular

processes.[3]

Cytotoxicity: At high concentrations, aldehydes can be cytotoxic due to their reactivity with

cellular macromolecules like proteins and DNA.[3]

Inflammatory Response: Some hydroxy aldehydes have been implicated in inflammatory

pathways. For instance, 3-hydroxybenzoic acid, a related compound, has shown anti-

inflammatory effects.[4] However, the specific role of 3-Hydroxyhexanal is unknown.

Predicted Metabolic Pathway
The metabolism of short-chain hydroxy aldehydes in vivo is complex and can involve several

enzymatic pathways.[3] A plausible metabolic fate for 3-Hydroxyhexanal is initial oxidation of

the aldehyde group to a carboxylic acid, followed by further degradation through β-oxidation.

Predicted Metabolic Pathway of 3-Hydroxyhexanal:
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3-Hydroxyhexanal

Aldehyde Dehydrogenase (ALDH)

3-Hydroxyhexanoic acid

β-Oxidation Pathway

Further Metabolites (e.g., Acetyl-CoA)

Click to download full resolution via product page

Caption: A predicted metabolic pathway for 3-Hydroxyhexanal in biological systems.

Safety and Handling
Detailed toxicological data for 3-Hydroxyhexanal is not available. However, as with all

aldehydes, it should be handled with care in a well-ventilated area, and personal protective

equipment (gloves, safety glasses) should be worn.[5] It is recommended to store the

compound in a cool, dry place under an inert atmosphere to prevent oxidation.[1]

Conclusion
3-Hydroxyhexanal is a chemical compound with potential applications in various scientific

domains. This technical guide has summarized the currently available information on its

physicochemical properties, provided representative experimental protocols for its synthesis

and purification, and offered insights into its potential spectroscopic characteristics and

biological roles. The scarcity of specific experimental data highlights the need for further
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research to fully elucidate the chemical and biological properties of this molecule. This guide

serves as a starting point for researchers and professionals interested in exploring the potential

of 3-Hydroxyhexanal in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3 Hydroxyhexanal | Direct Factory Supply [industrochem.com]

2. 3-hydroxyhexanal, 96013-98-8 [thegoodscentscompany.com]

3. Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal
Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]

4. Vasculoprotective Effects of 3-Hydroxybenzaldehyde against VSMCs Proliferation and
ECs Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

5. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [In-Depth Technical Guide: 3-Hydroxyhexanal (CAS
Number 96013-98-8)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15910683/docs#in-depth-technical-guide-3-
hydroxyhexanal-cas-number-96013-98-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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